Cas no 13825-36-0 (Thorium hydroxide(Th(OH)4), (T-4)- (9CI))

• Product Name: Thorium hydroxide(Th(OH)4), (T-4)- (9CI)
• CAS No: 13825-36-0
• MF: H₄O₄Th
• MW: 300.067461967468
• CID: 191723
• PubChem ID: 166732
• Update Time: 2025-04-19

Thorium hydroxide(Th(OH)4), (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thorium hydroxide(Th(OH)4), (T-4)- (9CI)
• thorium hydroxide
• Thorium tetrahydroxide
• thorium(4+) tetrahydroxide
• Einecs 237-522-5
• Tetrahydroxythorium(IV)
• Thorium(IV)tetrahydoxide
• 13825-36-0
• thorium(4+);tetrahydroxide
• Q4138119
• 12688-06-1

• Inchi： 1S/4H2O.Th/h4*1H2;/q;;;;+4/p-4
• InChI Key： SFKTYEXKZXBQRQ-UHFFFAOYSA-J
• SMILES： [Th+4].[OH-].[OH-].[OH-].[OH-]

Computed Properties

• Exact Mass: 300.049
• Monoisotopic Mass: 300.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: decomposes [CRC10]
• Boiling Point: 100°C at 760 mmHg
• PSA: 80.92000
• LogP: -0.70720
• Solubility: Insoluble in water \ alkali and hydrofluoric acid, soluble in dilute sulfuric acid

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Actinide oxoanionic compounds Actinide hydroxides